Cas no 1543294-95-6 (2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid)

2-Amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid is a chiral β-hydroxy-α-amino acid derivative featuring a 2,6-dimethylphenyl substituent, which confers steric and electronic modulation to its structure. This compound is of interest in pharmaceutical and synthetic chemistry due to its potential as a building block for peptidomimetics and bioactive molecules. The presence of both amino and hydroxyl functional groups enables versatile reactivity, facilitating applications in asymmetric synthesis and medicinal chemistry. Its stereochemical complexity makes it valuable for studying enzyme-substrate interactions or designing enzyme inhibitors. The dimethylphenyl group enhances lipophilicity, which may influence pharmacokinetic properties in drug development. Careful handling is advised due to the compound's reactive functional groups.
2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid structure
1543294-95-6 structure
Product Name:2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid
CAS No:1543294-95-6
MF:C11H15NO3
MW:209.241703271866
CID:6163841
PubChem ID:81926933
Update Time:2025-11-01

2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid
    • EN300-1847682
    • 1543294-95-6
    • AKOS020909140
    • Inchi: 1S/C11H15NO3/c1-6-4-3-5-7(2)8(6)10(13)9(12)11(14)15/h3-5,9-10,13H,12H2,1-2H3,(H,14,15)
    • InChI Key: FXHRIJKKEXRLSK-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)O)N)C1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 83.6Ų

2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid Pricemore >>

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Additional information on 2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of 2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid (CAS: 1543294-95-6)

The compound 2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid (CAS: 1543294-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed asymmetric catalysis to achieve high enantiomeric purity, which is critical for its biological activity. This advancement is expected to facilitate further preclinical and clinical studies.

In addition to synthetic improvements, recent investigations have explored the compound's potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid may interact with glutamate receptors, particularly the NMDA subtype. This interaction could have implications for treating neurological disorders such as Alzheimer's disease and schizophrenia. However, further mechanistic studies are required to fully understand its pharmacodynamic profile.

Another noteworthy development is the exploration of this compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid exhibits significant inhibition of pro-inflammatory cytokines in murine models. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents, particularly for chronic inflammatory conditions.

Despite these promising results, challenges remain in the clinical translation of 2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focusing on structural modifications and formulation strategies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, the recent studies on 2-amino-3-(2,6-dimethylphenyl)-3-hydroxypropanoic acid (CAS: 1543294-95-6) highlight its multifaceted potential in drug discovery. From its improved synthetic accessibility to its diverse pharmacological activities, this compound represents a promising candidate for further investigation. Future research should prioritize mechanistic studies, toxicity assessments, and clinical trials to fully realize its therapeutic potential.

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